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Compound Focus: Padnarsertib

CAS No.: 1643913-93-2

Cat. No.: S531886

What is Known About Padnarsertib

The table below summarizes the key details available from search results:

Attribute Information

Other Names Also referred to as KPT-9274 [1].
Developmental Phase | (as of a 2023 update) [1].
Phase

Targeted Indications  Relapsed or refractory acute myeloid leukaemia (AML), advanced solid
malignancies, non-Hodgkin's lymphoma [1].

Mechanism of Inhibits PAK4 and NAMPT [1].

Action

Cost-Effectiveness None identified in current search results.
Data

A 2023 update noted that a university-sponsored Phase I trial in AML was suspended, though the reason was

not disclosed [1].
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Understanding the Lack of Data

The absence of cost-effectiveness research is expected for a drug at this development stage.

o Stage of Development: Cost-effectiveness analyses (CEAS) are typically conducted after a drug
demonstrates efficacy and safety in later-stage (Phase lll) trials and is nearing regulatory approval.
These studies compare the new treatment's costs and health benefits to existing standard-of-care
options [2] [3].

¢ Prerequisites for CEA: Performing a meaningful CEA requires robust clinical data on a drug's
overall survival benefit, progression-free survival, and quality of life impacts compared to other
treatments. This data is not yet available for Padnarsertib [2] [3].

Examples of Cost-Effectiveness Analyses in Oncology

For context, here is how cost-effectiveness is typically evaluated for approved drugs, using CDK4/6

inhibitors for breast cancer as an example:

(Healthcare Payer Perspective) (Clinical Trial Dat:D (Real-World Costs)
(Model Structure) Model Inputs
(Partitioned Survival Model Key Outputs

(PFS State) (PD State) (Death State) (Total QALYS) (Total Costs) (ICER)

(Cost-Effectiveness DecisiorD
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e Study from Qatar: A 2024 study compared CDK4/6 inhibitors plus letrozole. It used a 10-year
Markov model and found that from a healthcare payer perspective, ribociclib was the most effective
option but was not cost-effective compared to abemaciclib at current prices [2].

¢ Study from China: A 2025 analysis for second-line breast cancer used a 15-year partitioned
survival model. It concluded that ribociclib plus fulvestrant had the highest probability of being cost-
effective compared to other CDK4/6 inhibitors at China's willingness-to-pay threshold [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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